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A Comparative Analysis of Tetrafluoroethane (R-134a) and Carbon Dioxide (CO2, R-744) as

Refrigerants

Introduction
The selection of a refrigerant is a critical consideration in the design and operation of

refrigeration and heat pump systems. Historically, chlorofluorocarbons (CFCs) and

hydrochlorofluorocarbons (HCFCs) were prevalent, but their detrimental impact on the ozone

layer led to their phase-out under the Montreal Protocol.[1] This prompted the adoption of

hydrofluorocarbons (HFCs), with 1,1,1,2-tetrafluoroethane (R-134a) becoming a widely used

replacement for R-12 in applications such as automotive air conditioning and commercial

refrigeration.[2][3] However, R-134a, while having no ozone depletion potential, possesses a

high global warming potential (GWP), contributing to climate change.[2][3][4]

In the ongoing search for environmentally benign solutions, natural refrigerants have gained

significant attention. Carbon dioxide (CO2 or R-744), once used in the early days of

refrigeration, is re-emerging as a viable long-term alternative.[5] It is non-ozone depleting, has

a negligible GWP, and is non-toxic and non-flammable.[6] This guide provides a detailed

comparative study of R-134a and CO2, focusing on their environmental impact, thermodynamic

properties, and performance characteristics, supported by experimental data and

methodologies.
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The primary environmental concerns associated with refrigerants are their Ozone Depletion

Potential (ODP) and Global Warming Potential (GWP). R-134a was introduced as an ozone-

friendly alternative to CFCs. However, its significant GWP has led to regulatory restrictions and

phase-downs in many regions.[2][3] In contrast, CO2 is the baseline for GWP measurement,

making it a highly attractive option from a climate perspective.

Property Tetrafluoroethane (R-134a)
Carbon Dioxide (CO2, R-
744)

Ozone Depletion Potential

(ODP)
0[2] 0[6]

Global Warming Potential

(GWP, 100-year)
1,430[2][4][7][8][9] 1[6][9]

Physical and Thermodynamic Properties
The fundamental physical and thermodynamic properties of a refrigerant dictate its behavior

within a refrigeration cycle and influence system design. R-134a has properties similar to R-12,

allowing it to be used in similar systems with moderate operating pressures.[8] CO2, however,

has a much lower critical temperature and a higher critical pressure, which often requires it to

operate in a transcritical cycle where the high-pressure side heat rejection occurs above the

critical point.[10]

Property Tetrafluoroethane (R-134a)
Carbon Dioxide (CO2, R-
744)

Chemical Formula C₂H₂F₄[2] CO₂

Molecular Weight ( g/mol ) 102.03[2] 44.01

Boiling Point (°C at 1 atm) -26.3[2][8] -78.5 (sublimation)

Critical Temperature (°C) 101.1[2] 31.1

Critical Pressure (MPa) 4.06[2] 7.38

Performance Comparison: Experimental Data

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.winsen-sensor.com/knowledge/r-134a-refrigerant.html
https://refrigerantscenter.com/blogs/news/understanding-134a-refrigerant-properties-uses-and-environmental-impact
https://www.winsen-sensor.com/knowledge/r-134a-refrigerant.html
https://www.mdpi.com/1996-1073/16/4/2061
https://www.winsen-sensor.com/knowledge/r-134a-refrigerant.html
https://www.coolplanet.io/blog/articles/refrigerant-emissions
https://www.epa.gov/mvac/acceptable-refrigerants-and-their-impacts
https://en.wikipedia.org/wiki/1,1,1,2-Tetrafluoroethane
https://www.matec-conferences.org/articles/matecconf/pdf/2022/16/matecconf_aenmmte2022_04007.pdf
https://www.mdpi.com/1996-1073/16/4/2061
https://www.matec-conferences.org/articles/matecconf/pdf/2022/16/matecconf_aenmmte2022_04007.pdf
https://en.wikipedia.org/wiki/1,1,1,2-Tetrafluoroethane
https://www.researchgate.net/publication/229896639_Transcritical_CO2_refrigerator_and_sub-critical_R134a_refrigerator_A_comparison_of_the_experimental_results
https://www.winsen-sensor.com/knowledge/r-134a-refrigerant.html
https://www.winsen-sensor.com/knowledge/r-134a-refrigerant.html
https://www.winsen-sensor.com/knowledge/r-134a-refrigerant.html
https://en.wikipedia.org/wiki/1,1,1,2-Tetrafluoroethane
https://www.winsen-sensor.com/knowledge/r-134a-refrigerant.html
https://www.winsen-sensor.com/knowledge/r-134a-refrigerant.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The performance of a refrigerant is typically evaluated by its Coefficient of Performance (COP),

which is the ratio of the desired cooling or heating effect to the work input required.

Experimental studies comparing R-134a and CO2 show varied results that are highly

dependent on the application and ambient operating conditions.

In general, R-134a vapor compression systems can demonstrate better exergetic performance

and higher COP in warmer climates or standard refrigeration conditions.[1] Conversely, CO2

systems can be highly efficient and offer superior performance in specific applications, such as

heat pump water heaters, where they can achieve high water temperatures efficiently.[11] In

cold ambient conditions, CO2 heat pumps significantly outperform R-134a systems.[12][13]
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Performance Metric
Tetrafluoroethane
(R-134a) System

Carbon Dioxide
(CO2, R-744)
System

Key Findings

Coefficient of

Performance (COP)

Generally higher in

sub-critical cycles

under moderate to

high ambient

temperatures.[1][14]

Can be equivalent or

higher in cooling

mode in hot weather

with optimized system

design.[12][13]

Significantly better

performance in

heating mode,

especially in cold

climates.[6][12]

Performance is highly

dependent on ambient

temperature and

system design. R-

134a often has a

better COP in

traditional air

conditioning, while

CO2 excels in heat

pump applications.[1]

[12]

Cooling/Heating

Capacity

Provides stable and

effective cooling.[2]

Can achieve similar or

better cooling capacity

than R-134a.[12][13]

Offers a much higher

volumetric

refrigeration capacity.

[6]

CO2's high volumetric

capacity allows for

more compact system

components for the

same capacity.[6]

Operating Pressure
Operates at moderate

pressures.[2]

Operates at

significantly higher

pressures, requiring

more robust system

components.

CO2 systems

necessitate

specialized designs to

handle high pressures

safely.

Heat Transfer
Good heat transfer

characteristics.

Exhibits higher heat

transfer coefficients

during flow boiling

compared to R-134a

under the same

conditions.[15]

The superior heat

transfer of CO2 can

lead to more efficient

and compact heat

exchangers.[15]
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To conduct a comparative analysis of refrigerants, a vapor compression refrigeration test rig is

typically employed. The methodology involves operating the system with each refrigerant under

controlled conditions and measuring key parameters to calculate performance metrics.

Typical Experimental Setup: A standard experimental setup consists of a hermetically sealed

compressor, a condenser (or gas cooler for transcritical CO2), a thermostatic expansion valve,

and an evaporator.[16][17] The system is instrumented with pressure gauges on the high and

low-pressure sides and temperature sensors (thermocouples) at the inlet and outlet of each

major component.[16][18] An energy meter measures the power consumption of the

compressor.[16][17] For heat pump applications, water circuits with flow meters and

temperature sensors are used to measure the heat absorbed and rejected in the evaporator

and condenser.

Procedure:

Evacuation and Charging: The system is first evacuated to remove air and moisture before

being charged with the refrigerant being tested (e.g., R-134a).[18]

Setting Conditions: The experiment is run under various simulated environmental conditions.

For instance, the ambient temperature for the condenser and the cooling load on the

evaporator are controlled.[12]

Data Acquisition: Once the system reaches a steady state, pressures, temperatures, and

compressor power consumption are recorded at regular intervals.[18]

Refrigerant Swap: After completing the tests for the first refrigerant, it is safely recovered,

and the system is evacuated again before being charged with the second refrigerant (e.g.,

CO2) for a new set of experiments under the same operating conditions.[18]

Calculations: The collected data is used to calculate key performance parameters, including

the refrigeration effect, compressor work, and the Coefficient of Performance (COP).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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